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Compound of Interest

3-Bromo-6-(chloromethyl)-2-
Compound Name:
methylpyridine

Cat. No.: B13022948

Get Quote

Executive Summary

3-Bromo-6-(chloromethyl)-2-methylpyridine (CAS: 1211589-34-2) is a bifunctional pyridine
scaffold widely utilized in drug discovery. Its value lies in its orthogonal reactivity: the

chloromethyl group serves as a potent electrophile for nucleophilic substitution (

), while the aryl bromide facilitates transition-metal-catalyzed cross-coupling (e.g., Suzuki-
Miyaura, Buchwald-Hartwig). This guide provides a rigorous analysis of its chemical identity,
synthetic protocols, and handling requirements.

Chemical Identity & Properties
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Property Specification
Chemical Name 3-Bromo-6-(chloromethyl)-2-methylpyridine
CAS Number 1211589-34-2

Molecular Formula

Molecular Weight 220.49 g/mol
Off-white to pale yellow solid (or oil upon crude
Appearance _ _
isolation)
N Soluble in DCM, THF, EtOAc; sparingly soluble
Solubility )
in water
- Moisture sensitive (hydrolyzes to alcohol); Light
Stability N
sensitive
Inert atmosphere (
Storage

or Ar), 2-8°C, desiccated

Synthetic Pathways[1][2][3][4]

The synthesis of 3-Bromo-6-(chloromethyl)-2-methylpyridine requires precise control to
avoid over-chlorination or regio-isomeric mixtures. The most reliable route proceeds via the
hydroxymethyl intermediate, ensuring high purity.

Mechanism & Workflow (Graphviz)
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Figure 1: Preferred synthetic route via selective oxidation and deoxychlorination.

Detailed Protocol: Deoxychlorination Route

This method is preferred over radical halogenation due to superior regiocontrol.
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Step 1: Preparation of the Alcohol Intermediate

Reagents: 3-Bromo-2,6-dimethylpyridine (1.0 eq), Selenium Dioxide (

, 1.1 eq), 1,4-Dioxane.

Procedure: Reflux the mixture for 4—6 hours. Monitor by TLC for the formation of the polar
alcohol spot.

Workup: Filter through Celite to remove selenium byproducts. Concentrate and purify via
flash chromatography (Hexane/EtOAC).

Step 2: Conversion to Chloromethyl Derivative

Setup: Flame-dried round-bottom flask,

atmosphere.

Solvent: Anhydrous Dichloromethane (DCM).

Reagents: Alcohol intermediate (1.0 eq), Thionyl Chloride (

, 1.5 eq).

Addition: Cool solution to 0°C. Add

dropwise to control exotherm.

Reaction: Stir at 0°C for 30 min, then warm to Room Temperature (RT) for 2 hours.

Quench:Critical Safety Step. Pour reaction mixture slowly into saturated

(aq) at 0°C. Evolution of
and
gas will occur.

Isolation: Extract with DCM (3x), dry over

, and concentrate in vacuo.
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o Validation:

NMR should show a singlet shift from ~4.7 ppm (
) to ~4.6 ppm (

).

Reactivity & Applications

This scaffold acts as a "linchpin™ in fragment-based drug design (FBDD).

A. Nucleophilic Substitution ()

The chloromethyl group is highly reactive toward nucleophiles.
o Amines: Reacts with primary/secondary amines (

, MeCN) to form benzylic amines.

e Thiols: Reacts with thiols to form thioethers.

o Application: Used to attach solubilizing tails or specific receptor-binding motifs.

B. Metal-Catalyzed Cross-Coupling

The C3-Bromine atom is sterically hindered by the C2-Methyl group but remains active for
palladium-catalyzed reactions.

o Suzuki-Miyaura: Coupling with aryl boronic acids. Note: Requires active catalysts like

or Buchwald precatalysts (e.g., XPhos Pd G2) due to steric hindrance.

e Buchwald-Hartwig: Amination at the C3 position to introduce aniline or heterocyclic amine
motifs.

Functionalization Logic (Graphviz)
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Figure 2: Divergent reactivity profile allowing sequential functionalization.

Safety & Handling

Warning: Alkyl halides, particularly chloromethyl pyridines, are potential alkylating agents and
lachrymators.

PPE: Double nitrile gloves, chemical splash goggles, and a lab coat are mandatory.

 Inhalation: Handle strictly inside a fume hood. The compound may cause severe respiratory
irritation.

o Skin Contact: Corrosive/lrritant. In case of contact, wash immediately with soap and water
for 15 minutes.

o Neutralization: Quench excess alkylating agent with aqueous ammonia or sodium thiosulfate
before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. US5436344A - 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of
azatetralones - Google Patents [patents.google.com]

¢ To cite this document: BenchChem. [Technical Guide: 3-Bromo-6-(chloromethyl)-2-
methylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13022948/docs#technical-guide-3-bromo-6-
chloromethyl-2-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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